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Compound of Interest

Compound Name: 3-Eudesmene-1beta,11-diol

Cat. No.: B1160444

In-Depth Technical Guide: 3-Eudesmene-13,11-
diol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of the sesquiterpenoid 3-Eudesmene-1f3,11-diol. The information is compiled from
publicly available scientific literature and chemical databases, with a focus on providing
researchers with the data and methodologies necessary for future studies.

Chemical and Physical Properties

3-Eudesmene-1[3,11-diol is a naturally occurring eudesmane-type sesquiterpenoid. First
isolated from the leaves of Cryptomeria japonica, its structure has been elucidated through
extensive spectroscopic analysis.

Table 1: Physical and Chemical Properties of 3-Eudesmene-1[3,11-diol
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Property Value Source
Molecular Formula C15H2602 PubChem[1]
Molecular Weight 238.37 g/mol PubChem[1]
CAS Number 658062-22-7 Pharmaffiliates
Journal of Natural Products,
Appearance Colorless needles
2009
] ] Journal of Natural Products,
Melting Point 153-154 °C

2009

Optical Rotation

[0]D25 +20.5 (c 0.1, CHCl3)

Journal of Natural Products,
2009

Boiling Point Data not available
Solubility Data not available
XLogP3-AA 2.2

PubChem[1]

Spectroscopic Data

The structural elucidation of 3-Eudesmene-1[3,11-diol was primarily achieved through one- and
two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass

Spectrometry (HRMS).

Table 2: 1H NMR Spectroscopic Data for 3-Eudesmene-1[3,11-diol (500 MHz, CDCIs)
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Position OoH (ppm) Multiplicity J (Hz)
1 3.59 m

2 1.85 m
3 5.39 brs
5 2.03 m
6a 1.45 m
6B 1.62 m

7 1.25 m
8a 1.55 m
8B 1.75 m
9a 1.38 m
9B 1.95 m
12 1.22 S
13 1.22 S
14 1.68 S
15 0.81 S

Data sourced from the Journal of Natural Products, 2009.

Table 3: 13C NMR Spectroscopic Data for 3-Eudesmene-1f3,11-diol (125 MHz, CDCIs)
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Position oC (ppm)
1 78.1
2 315
3 121.3
4 141.2
5 50.1
6 24.1
7 49.8
8 22.8
9 41.5
10 38.9
11 72.9
12 27.2
13 27.2
14 235
15 16.2

Data sourced from the Journal of Natural Products, 2009.

Mass Spectrometry: The high-resolution electron impact mass spectrum (HREIMS) of 3-
Eudesmene-1[3,11-diol showed a molecular ion peak [M]* at m/z 238.1933, consistent with the
molecular formula C1sH260x2.

Experimental Protocols

The following is a detailed methodology for the isolation of 3-Eudesmene-1[3,11-diol from
Cryptomeria japonica leaves, as described in the scientific literature.

Isolation of 3-Eudesmene-1[3,11-diol from Cryptomeria japonica
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Isolation workflow for 3-Eudesmene-1f3,11-diol.
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Detailed Steps:

Extraction: Air-dried leaves of Cryptomeria japonica are extracted with ethanol at room
temperature.

o Concentration: The ethanol extract is concentrated under reduced pressure to obtain a crude
extract.

o Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate. The
ethyl acetate soluble fraction is collected.

« Initial Chromatographic Separation: The ethyl acetate fraction is subjected to column
chromatography on a silica gel column, eluting with a gradient of n-hexane and ethyl acetate.

» Fraction Collection and Further Separation: Fractions containing compounds of interest are
further purified by chromatography on a Sephadex LH-20 column using methanol as the
eluent.

» Final Purification: The final purification is achieved by preparative High-Performance Liquid
Chromatography (HPLC) to yield pure 3-Eudesmene-1[3,11-diol.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies on the biological activities of 3-Eudesmene-13,11-
diol. However, the broader class of eudesmane sesquiterpenoids, to which this compound
belongs, is known to exhibit a wide range of pharmacological effects.

General Biological Activities of Eudesmane Sesquiterpenoids:

Eudesmane Sesquiterpenoids

[Anti-inflammatoryj Antimicrobial [Neuroprotectivej
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Reported biological activities of eudesmane sesquiterpenoids.

Given the established bioactivities of this class of compounds, 3-Eudesmene-1[3,11-diol
represents a promising candidate for further investigation in drug discovery and development.
Future research should focus on screening this compound for various biological activities to
elucidate its therapeutic potential. As no specific biological activities have been reported, there
is no information on any associated signaling pathways.

Conclusion

3-Eudesmene-1[3,11-diol is a well-characterized sesquiterpenoid with its physical and chemical
properties established. The detailed spectroscopic and isolation data provided in this guide
serve as a valuable resource for researchers. The known biological activities of the eudesmane
class of compounds suggest that 3-Eudesmene-1[3,11-diol warrants further investigation to
explore its potential pharmacological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1160444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

